4-Benzylphenyl 2-chloroethyl ether

• Molecular Formula: C15H15ClO
• Molecular Weight: 246.73 g/mol
• IUPAC Name: 1-benzyl-4-(2-chloroethoxy)benzene
• InChI: InChI=1S/C15H15ClO/c16-10-11-17-15-8-6-14(7-9-15)12-13-4-2-1-3-5-13/h1-9H,10-12H2
• InChI Key: YEGUFOJANZTJPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)OCCCl

Description

4-Benzylphenyl 2-chloroethyl ether is a useful research compound. Its molecular formula is C15H15ClO and its molecular weight is 246.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-(benzyl)phenol (638 mg, 3.46 mmol), 1-bromo-2-chloroethane (2.3 mL, 27.7 mmol) and cesium carbonate (4.5 g, 27.7 mmol) in 35 mL of acetonitrile was heated at reflux for 12 hours. After cooling, water was added. The mixture was extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, and concentrated under reduced pressure. Flash chromatography gave 734 mg of 1-(2-chloroethoxy)-4-(benzyl)benzene, 1H NMR (300 MHz, CDCl3) δ 7.29 (dd, 2H), 7.19 (dd, 1H), 7.18 (d, 2H), 7.12 (d, 2H), 6.85 (d, 2H), 4.21 (t, 2H), 3.93 (s, 2H), 3.80 (t, 2H) ppm.

Synthesis routes and methods II

Procedure details